molecular formula C23H20N2O6S B2505340 (6R,7R)-7-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid CAS No. 2361573-80-8

(6R,7R)-7-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

Cat. No. B2505340
CAS RN: 2361573-80-8
M. Wt: 452.48
InChI Key: ZVAMIKJIXNQKCH-WIYYLYMNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(6R,7R)-7-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid is a useful research compound. Its molecular formula is C23H20N2O6S and its molecular weight is 452.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

  • This compound has been used in the synthesis of various cephalosporin derivatives, highlighting its role in antibiotic research. For instance, Deng Fu-li explored the synthesis of a specific benzhydryl derivative, emphasizing the versatility of the compound in creating new cephalosporin-based molecules (Deng Fu-li, 2007). Similarly, Yuan Zhe-dong's research on synthesizing another derivative from 6-APA further demonstrates the compound's applicability in developing novel antibiotics (Yuan Zhe-dong, 2007).

NMR Characterization and Carrier Potential

  • Lorena Blau and colleagues have reported on the NMR characterization of a new cephalosporin derivative, showcasing the compound's potential as a drug carrier. This research provides valuable insights into the structural properties of these derivatives, which is crucial for their application in drug development (Lorena Blau et al., 2008).

Novel Synthesis Methods

  • The compound has also been the focus of studies aiming to develop new synthesis methods. For example, Mandal et al. described an efficient synthesis of a constrained peptidomimetic derivative, highlighting the compound's significance in creating innovative molecular structures for potential therapeutic uses (P. Mandal et al., 2005).

Impurity Characterization

  • In the field of pharmaceutical quality control, studies like those conducted by K. Rao et al. have focused on the isolation and structural elucidation of impurities in drugs containing this compound. This research is crucial for ensuring the safety and efficacy of cephalosporin-based medications (K. Rao et al., 2007).

Pharmaceutical Applications

  • Further research has delved into the pharmaceutical applications of derivatives of this compound. For instance, studies on cefazedone, a cephalosporin derivative, have shown promising results in treating various infections, emphasizing the clinical relevance of these compounds (E. Koch et al., 1979).

properties

IUPAC Name

(6R,7R)-7-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N2O6S/c26-9-12-11-32-21-18(20(27)25(21)19(12)22(28)29)24-23(30)31-10-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18,21,26H,9-11H2,(H,24,30)(H,28,29)/t18-,21-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZVAMIKJIXNQKCH-WIYYLYMNSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=C(N2C(S1)C(C2=O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O)CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C(=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O)CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

452.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.